Cas no 93762-35-7 (Isoamyl 3-(methylthio)propionate)

• Product Name: Isoamyl 3-(methylthio)propionate
• CAS No: 93762-35-7
• Molecular Formula: C₉H₁₈O₂S
• Molecular Weight: 190.303021907806
• CID: 91083

Isoamyl 3-(methylthio)propionate Properties

Names and Identifiers

• Isoamyl 3-(methylthio)propionate
• Isopentyl 3-(methylthio)propionate~3-Methylbutyl 3-(methylthio)propionate
• Isopentyl 3-(methylthio)propionate
• 3-methylbutyl 3-methylsulfanylpropanoate
• ISOPENTYL-3-(METHYLTHIO)PROPIONATE
• ISOAMYL 3-THIOMETHYLPROPIONATE
• 3-(METHYLTHIO)PROPIONIC ACID ISOAMYL ESTER
• pentyl 3-(methylthio)propionate
• Isopentyl3-(methylthio)propionate~3-Methylbutyl3-(methylthio)propionate
• Propanoic acid, 3-(methylthio)-, pentyl ester
• 3-methylbutyl 3-(methylthio)propionate

• InChIKey： VSCXQPTWKZWPQB-UHFFFAOYSA-N
• Inchi： 1S/C9H18O2S/c1-3-4-5-7-11-9(10)6-8-12-2/h3-8H2,1-2H3
• SMILES： C(OCCCCC)(=O)CCSC
• BRN： 7914388

Computed Properties

• Exact Mass: 190.10300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 190.102751
• Heavy Atom Count: 12
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 51.6

Experimental Properties

• LogP: 2.32880
• PSA: 51.60000
• Refractive Index: 1.4585
• Boiling Point: 222°C
• Melting Point: Not available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 115°C
• Color/Form: colorless liquid
• Solubility: Insoluble in water
• Density: 0,976 g/cm3

Isoamyl 3-(methylthio)propionate Security Information

• Safety Instruction： S23-S24/25
• Risk Phrases：R20/21; R65
• Dangerous goods sign：
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 20/21-65-36
• Signal Word：warning

Isoamyl 3-(methylthio)propionate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%